Cas no 2617522-42-4 (1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one)

1-5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one is a boronic ester derivative featuring a furan ring and an acetyl functional group. This compound is primarily used as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex organic frameworks. The dioxaborolane moiety enhances stability and solubility in organic solvents, facilitating handling and storage. Its furan-based structure allows for further functionalization, making it valuable in pharmaceutical and materials science research. The product exhibits high purity and consistent reactivity, ensuring reliable performance in synthetic applications. Proper storage under inert conditions is recommended to maintain its integrity.

1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one structure

2617522-42-4 structure

Product Name:1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one

CAS No:2617522-42-4

MF:C₁₂H₁₇BO₄

MW:236.071984052658

CID:5465815

PubChem ID:125180268

Update Time:2025-05-27

1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Z2049698961
- 1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one
- Ethanone, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furanyl]-
- 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one
- Inchi： 1S/C12H17BO4/c1-8(14)9-6-7-10(15-9)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key： DTFUNTUYPODOKC-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C(C(C)=O)O2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 236.1219892 g/mol
Monoisotopic Mass: 236.1219892 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.7
Molecular Weight: 236.07

1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1830427-0.05g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	0.05g	$174.0	2023-09-19
Enamine	EN300-1830427-0.1g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	0.1g	$257.0	2023-09-19
Enamine	EN300-1830427-0.25g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	0.25g	$367.0	2023-09-19
Enamine	EN300-1830427-0.5g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	0.5g	$579.0	2023-09-19
Enamine	EN300-1830427-1.0g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	1.0g	$743.0	2023-07-10
Enamine	EN300-1830427-2.5g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	2.5g	$1454.0	2023-09-19
Enamine	EN300-1830427-5.0g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	5.0g	$2152.0	2023-07-10
Enamine	EN300-1830427-10.0g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	10.0g	$3191.0	2023-07-10
Enamine	EN300-1830427-1g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	1g	$743.0	2023-09-19
Enamine	EN300-1830427-5g	1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl]ethan-1-one	2617522-42-4	95%	5g	$2152.0	2023-09-19